Cas no 1181377-98-9 (2-(3,4-dichlorophenyl)-1,3-benzoxazole-5-carbaldehyde)

2-(3,4-Dichlorophenyl)-1,3-benzoxazole-5-carbaldehyde is a heterocyclic organic compound featuring a benzoxazole core substituted with a 3,4-dichlorophenyl group at the 2-position and a formyl group at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry, particularly for the development of pharmaceuticals, agrochemicals, and functional materials. The presence of the aldehyde functionality allows for further derivatization via condensation or nucleophilic addition reactions, enhancing its utility in constructing complex molecular architectures. Its dichlorophenyl moiety contributes to enhanced lipophilicity and potential bioactivity, making it relevant in medicinal chemistry research. The compound is characterized by high purity and stability under standard conditions.

2-(3,4-dichlorophenyl)-1,3-benzoxazole-5-carbaldehyde structure

1181377-98-9 structure

Product Name:2-(3,4-dichlorophenyl)-1,3-benzoxazole-5-carbaldehyde

CAS No:1181377-98-9

MF:C₁₄H₇Cl₂NO₂

MW:292.116881608963

CID:5215839

Update Time:2026-03-06

2-(3,4-dichlorophenyl)-1,3-benzoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(3,4-Dichlorophenyl)benzo[d]oxazole-5-carbaldehyde
- 2-(3,4-DICHLOROPHENYL)-1,3-BENZOXAZOLE-5-CARBALDEHYDE
- 2-(3,4-Dichloro-phenyl)-benzooxazole-5-carbaldehyde
- 2-(3,4-dichlorophenyl)-1,3-benzoxazole-5-carbaldehyde
- Inchi： 1S/C14H7Cl2NO2/c15-10-3-2-9(6-11(10)16)14-17-12-5-8(7-18)1-4-13(12)19-14/h1-7H
- InChI Key： KXKDYKQSMLTSLK-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C1=NC2C=C(C=O)C=CC=2O1)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 341
XLogP3: 4.1
Topological Polar Surface Area: 43.1

2-(3,4-dichlorophenyl)-1,3-benzoxazole-5-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM487671-1g	2-(3,4-Dichlorophenyl)benzo[d]oxazole-5-carbaldehyde	1181377-98-9	97%	1g	$***	2023-04-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD607151-1g	2-(3,4-Dichlorophenyl)benzo[d]oxazole-5-carbaldehyde	1181377-98-9	97%	1g	￥2744.0	2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ3096-1G	2-(3,4-dichlorophenyl)-1,3-benzoxazole-5-carbaldehyde	1181377-98-9	95%	1g	￥ 2,422.00	2023-03-30
Ambeed	A752223-1g	2-(3,4-Dichlorophenyl)benzo[d]oxazole-5-carbaldehyde	1181377-98-9	97%	1g	$400.0	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1512336-1g	2-(3,4-Dichlorophenyl)benzo[d]oxazole-5-carbaldehyde	1181377-98-9	98%	1g	￥3633.00	2024-08-09

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Additional information on 2-(3,4-dichlorophenyl)-1,3-benzoxazole-5-carbaldehyde

Comprehensive Overview of 2-(3,4-dichlorophenyl)-1,3-benzoxazole-5-carbaldehyde (CAS No. 1181377-98-9)

2-(3,4-dichlorophenyl)-1,3-benzoxazole-5-carbaldehyde is a specialized organic compound with significant applications in pharmaceutical and material science research. Its unique molecular structure, featuring a benzoxazole core and a dichlorophenyl substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 1181377-98-9 ensures precise identification in chemical databases, catering to researchers seeking high-purity reagents for innovative projects.

In recent years, the demand for heterocyclic compounds like 2-(3,4-dichlorophenyl)-1,3-benzoxazole-5-carbaldehyde has surged due to their role in drug discovery. This aligns with trending searches such as "benzoxazole derivatives in medicine" and "organic synthesis of carbaldehydes." The compound's aldehyde functional group offers versatile reactivity, enabling its use in cross-coupling reactions and as a precursor for Schiff base formation, a hot topic in antimicrobial and anticancer research.

From an industrial perspective, CAS 1181377-98-9 is often explored for its potential in advanced material development, particularly in organic electronics. Researchers investigating "fluorescent probes" or "OLED materials" frequently encounter this compound due to its conjugated system, which may enhance luminescence properties. Its stability under various conditions also makes it a candidate for photocatalysis studies, addressing the growing interest in sustainable chemical processes.

The synthesis of 2-(3,4-dichlorophenyl)-1,3-benzoxazole-5-carbaldehyde typically involves condensation reactions, a process widely discussed in forums on "green chemistry optimization." Environmental considerations have led to modified protocols using microwave-assisted synthesis or biocatalysts, reducing energy consumption—a key concern among modern chemists. Analytical techniques like HPLC and NMR are critical for verifying its purity, as emphasized in queries about "quality control for research chemicals."

Safety profiles of benzoxazole-based compounds remain a frequent search topic. While CAS 1181377-98-9 is primarily handled in controlled environments, proper personal protective equipment (PPE) and ventilation are recommended—details often sought in "lab safety guidelines for aldehydes." Regulatory compliance is another trending subject, with databases like REACH and PubChem providing essential data sheets to meet global research standards.

Future directions for 2-(3,4-dichlorophenyl)-1,3-benzoxazole-5-carbaldehyde research may focus on its structure-activity relationships (SAR), particularly in designing enzyme inhibitors. The rise of AI-driven drug discovery has increased interest in such scaffolds for virtual screening libraries. Additionally, its potential in agrochemical formulations aligns with searches for "eco-friendly pest control agents," highlighting its multidisciplinary relevance.

In conclusion, CAS No. 1181377-98-9 represents a nexus of innovation across chemistry and biology. Its adaptability to high-throughput screening and material science applications ensures continued relevance, while evolving synthetic methods address sustainability demands—making it a compound of enduring scientific interest.